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Introduction to Well Log Analysis in Unconventional
Reservoirs
Unconventional reservoirs, such as shale gas, tight oil, and coalbed methane, are

characterized by low to ultra-low permeability and significant geological complexity.[1][2] Unlike

conventional reservoirs, the hydrocarbons in these formations are often stored in complex pore

networks, including organic and inorganic pores, and natural fractures.[3] Effective formation

evaluation in these reservoirs is critical for identifying productive zones ("sweet spots"),

optimizing well placement, and designing effective hydraulic fracturing programs.[2][4] Well

logging provides a continuous, in-situ assessment of the petrophysical and geomechanical

properties of these formations, forming the backbone of their evaluation.[5] This document

outlines detailed application notes and protocols for the acquisition, quality control, and

interpretation of well log data for the comprehensive evaluation of unconventional reservoirs.

I. Data Acquisition Protocols
A comprehensive suite of well logs is essential for a thorough evaluation of unconventional

reservoirs.[6] The selection of logging tools should be tailored to the specific objectives of the

evaluation and the known geological characteristics of the formation.
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The standard suite of logs provides fundamental data for petrophysical analysis.[6]

Protocol for Standard Log Data Acquisition:

Tool Selection: Deploy a standard "triple-combo" logging suite consisting of:

Gamma Ray (GR) Log: Measures natural radioactivity to identify lithology and estimate

shale volume.[7]

Resistivity Logs (Deep, Medium, and Shallow): Measure the formation's electrical

resistivity to determine hydrocarbon saturation and identify fluid types.[8][9]

Porosity Logs:

Density Log (RHOB): Measures bulk density, which can be used to calculate porosity.

Neutron Porosity (NPHI) Log: Measures the hydrogen index, which is related to porosity.

[2]

Sonic Log (DT): Measures the travel time of compressional and shear waves through

the formation to determine porosity and mechanical properties.[1][10]

Pre-Job Planning & Tool Calibration:

Ensure all logging tools are properly calibrated according to manufacturer specifications

before deployment.[11]

Verify tool compatibility with borehole conditions (temperature, pressure, mud type).[11]

Prepare a detailed logging program outlining the logging intervals, tool combinations, and

data acquisition parameters.

Data Acquisition Parameters:

Logging Speed: Maintain a steady and appropriate logging speed (typically 60 ft/min for

resistivity logs) to ensure high-quality data.[11]
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Sampling Rate: Acquire data at a high sampling rate (e.g., every 0.1 to 0.5 feet) to capture

the heterogeneity of unconventional formations.[12]

Repeat Sections: Record repeat sections of at least 200-500 feet over intervals of interest

to verify data repeatability and quality.[11]

On-site Quality Control:

Monitor real-time log data for any anomalies or tool malfunctions.[11]

Compare log responses with expected trends based on regional geology and offset well

data.[11]

Advanced Logging Suite
Advanced logging tools provide more detailed and specific information crucial for characterizing

the complex nature of unconventional reservoirs.[12][13]

Protocol for Advanced Log Data Acquisition:

Tool Selection: Based on the evaluation objectives, supplement the standard suite with

advanced logging tools:

Nuclear Magnetic Resonance (NMR) Logging: Provides detailed information on porosity,

pore size distribution, fluid types (bound vs. mobile), and permeability.[13][14]

Geochemical Logging Tools (e.g., Elemental Capture Spectroscopy): Measure the

elemental composition of the formation to determine mineralogy and estimate Total

Organic Carbon (TOC).[13][15][16][17]

Borehole Imaging Logs (e.g., Formation MicroImager - FMI): Provide high-resolution

images of the borehole wall to identify natural fractures, bedding planes, and other

structural features.[13]

Cross-Dipole Sonic Logging: Measures shear wave anisotropy to evaluate rock

mechanical properties and in-situ stress orientation.[12]
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Dielectric Logging: Measures the dielectric constant of the formation to improve water

saturation estimates, especially in complex mineralogies.[13]

NMR Logging Specifics:

Utilize appropriate acquisition parameters (e.g., wait time, number of echoes) to accurately

capture the T2 distribution of the formation fluids.[14]

The primary measurement is the transverse relaxation time (T2), which is related to pore

size.[18]

Geochemical Logging Specifics:

These tools use neutron sources to induce gamma ray emissions from various elements in

the formation.[16]

The resulting elemental concentrations are used to build a detailed mineralogical model of

the reservoir.[17]

II. Data Quality Control and Processing
Rigorous quality control (QC) is imperative to ensure the reliability of well log data for formation

evaluation.[11][19]

Protocol for Well Log Data Quality Control:

Depth Matching: Ensure all logging curves are accurately depth-matched to a reference log

(typically the gamma ray or resistivity log).[11]

Environmental Corrections: Apply necessary environmental corrections to the raw log data to

account for borehole size variations, mud properties, temperature, and pressure effects.[2]

Badhole Identification and Flagging: Use caliper logs to identify zones of poor borehole

quality (e.g., washouts) that can adversely affect log measurements. Flag or remove data

from these intervals.

Log Splicing and Merging: Carefully splice together data from different logging runs to create

a single, continuous log for each measurement.
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Cross-Plot Analysis: Utilize cross-plots of different log responses (e.g., neutron-density) to

verify data consistency and identify anomalous data points.[19]

III. Experimental Protocols for Formation Evaluation
Determination of Total Organic Carbon (TOC)
TOC is a critical parameter for evaluating the hydrocarbon generation potential and storage

capacity of unconventional reservoirs.[3][20]

Protocol for TOC Estimation using Passey's ΔlogR Method:

Principle: This method is based on the principle that in organic-rich rocks, a porosity log

(sonic, density, or neutron) will show a separation from a resistivity log when they are

overlaid.[20][21] This separation (ΔlogR) is proportional to the TOC content.[20]

Data Requirements:

Deep resistivity log (RT)

Porosity log (sonic transit time - DT, bulk density - RHOB, or neutron porosity - NPHI)

Level of Organic Maturity (LOM) - obtained from geochemical analysis of core samples or

regional data.

Procedure:

1. Log Scaling: Overlay the porosity log on the logarithmic resistivity log. A common scaling

is 50 µsec/ft of sonic transit time per decade of resistivity.[21]

2. Baseline Identification: Identify a non-source rock interval (organic-lean shale) where the

two curves track each other closely. The resistivity and porosity values in this interval are

designated as the baseline values (R_base and DT_base).[20]

3. Calculate ΔlogR: For each depth point in the interval of interest, calculate the separation

between the curves using the following formula for a sonic log: ΔlogR = log10(RT /

R_base) + 0.02 * (DT - DT_base)[21]
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4. Calculate TOC: Calculate the TOC (in weight percent) using the following equation: TOC =

ΔlogR * 10^(2.297 - 0.1688 * LOM)[20]

Porosity and Permeability Estimation
Protocol for Porosity and Permeability Analysis using NMR Logs:

Principle: NMR tools measure the response of hydrogen nuclei in pore fluids to a magnetic

field. The total signal amplitude is proportional to the total porosity, and the T2 relaxation time

distribution provides information about the pore size distribution.[18]

Experimental Procedure (Core Analysis for Calibration):

1. Obtain core samples from the reservoir interval.

2. Dry the core samples in an oven at 100°C for 24 hours.[14]

3. Measure the T2 signal of the dry samples.[14]

4. Saturate the samples with brine under vacuum pressure.[14]

5. Measure the T2 signal of the saturated samples to determine total porosity.[14]

6. Centrifuge the saturated samples to determine the bound fluid volume.[14]

Log Data Interpretation:

1. Total Porosity: The total porosity is derived directly from the initial amplitude of the NMR

signal.

2. Pore Size Distribution: The T2 distribution curve is analyzed to differentiate between

different pore sizes:

Clay-bound water: Corresponds to very short T2 times.

Capillary-bound water: Corresponds to intermediate T2 times.

Mobile fluids (hydrocarbons and free water): Correspond to longer T2 times.
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3. Permeability Estimation: Permeability can be estimated using empirical models such as

the SDR (Schlumberger-Doll Research) or Timur-Coates models, which relate

permeability to porosity and the T2 logarithmic mean.[22]

Geomechanical Properties and Brittleness Index
The brittleness of the rock is a key factor in determining its ability to be effectively stimulated by

hydraulic fracturing.[1][10]

Protocol for Brittleness Index (BI) Calculation from Sonic and Density Logs:

Principle: The brittleness of a rock can be related to its elastic properties, specifically Young's

Modulus (E) and Poisson's Ratio (ν).[8][23] These can be calculated from compressional

(Vp) and shear (Vs) wave velocities and bulk density (ρb).[1]

Data Requirements:

Compressional wave slowness (DTC) from a sonic log.

Shear wave slowness (DTS) from a dipole sonic log.

Bulk density (RHOB) from a density log.

Procedure:

1. Calculate Vp and Vs:

Vp = 1 / DTC

Vs = 1 / DTS

2. Calculate Dynamic Elastic Moduli:

Young's Modulus (E):E = (ρb * Vs^2 * (3 * Vp^2 - 4 * Vs^2)) / (Vp^2 - Vs^2)

Poisson's Ratio (ν):ν = (Vp^2 - 2 * Vs^2) / (2 * (Vp^2 - Vs^2))

3. Normalize E and ν: Normalize the calculated Young's Modulus and Poisson's Ratio to

values between 0 and 1 based on the minimum and maximum values within the formation.
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4. Calculate Brittleness Index (BI): A common method is to average the normalized Young's

Modulus and the inverse of the normalized Poisson's Ratio: BI = (E_normalized + (1 -

ν_normalized)) / 2 A higher BI indicates a more brittle rock.[10]

IV. Quantitative Data Presentation
The following tables summarize typical petrophysical properties for several major

unconventional reservoirs, derived from well log analysis.

Table 1: Typical Petrophysical Properties of Major Unconventional Reservoirs

Property Barnett Shale Eagle Ford Shale Marcellus Shale

Porosity (%) 3 - 12 4 - 14 4 - 12

Permeability (nD) 10 - 1000 50 - 2000 10 - 500

TOC (wt%) 2 - 12 1 - 7 2 - 14

Water Saturation (%) 15 - 45 10 - 40 15 - 50

Brittleness Index 0.4 - 0.8 0.3 - 0.7 0.4 - 0.8

Note: These are general ranges and can vary significantly based on location within the play

and specific geological conditions.

Table 2: Logging Tool Specifications and Primary Measurements
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Logging Tool
Primary
Measurement

Principle of
Operation

Application in
Unconventional
Reservoirs

Gamma Ray
Natural Radioactivity

(API)

Scintillation detector

measures gamma

rays from K, Th, U.[7]

Lithology

identification, shale

volume estimation.

Resistivity
Formation Resistivity

(ohm-m)

Induction coils

measure formation

conductivity.[12]

Hydrocarbon

saturation, fluid typing.

[9]

Density Bulk Density (g/cm³)

Gamma ray source

and detectors

measure electron

density.

Porosity calculation,

lithology identification.

Neutron Hydrogen Index (v/v)

Neutron source and

detectors measure

hydrogen

concentration.[2]

Porosity estimation,

gas detection.

Sonic
Acoustic Travel Time

(μs/ft)

Transducers emit and

receive sound waves

through the formation.

[12]

Porosity, mechanical

properties, brittleness.

[1]

NMR T2 Relaxation Time

Measures the

response of hydrogen

nuclei in a magnetic

field.

Porosity, permeability,

fluid typing, pore size.

[14]

Geochemical
Elemental

Concentrations (wt%)

Neutron activation and

gamma ray

spectroscopy.[15][16]

Mineralogy, lithology,

TOC estimation.[13]

Imaging

Borehole Wall

Resistivity/Acoustic

Image

Arrays of sensors

create a high-

resolution image of

the borehole.[13]

Fracture identification,

structural analysis.
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V. Visualization of Workflows and Relationships
Integrated Formation Evaluation Workflow
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Caption: Integrated workflow for unconventional reservoir formation evaluation.
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Logical Relationship for TOC Calculation (Passey's
Method)

Input Logs & Parameters

Processing Steps
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Caption: Logical workflow for TOC calculation using Passey's ΔlogR method.

Experimental Workflow for NMR Core Analysis
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Obtain Core Sample

Dry Sample (100°C, 24h)

Measure T2 of Dry Sample Saturate with Brine
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Caption: Experimental workflow for NMR core analysis to calibrate log data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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